Cas no 112777-68-1 (Benzenemethanol, a-ethyl-3-methyl-, (R)-)

Benzenemethanol, a-ethyl-3-methyl-, (R)- structure
112777-68-1 structure
Product Name:Benzenemethanol, a-ethyl-3-methyl-, (R)-
CAS No:112777-68-1
MF:C10H14O
MW:150.217563152313
CID:1200741
PubChem ID:15120233
Update Time:2025-04-20

Benzenemethanol, a-ethyl-3-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-ethyl-3-methyl-, (R)-
    • (1R)-1-(3-Methylphenyl)-1-propanol
    • (R)-1-(3-tolyphenyl)-1-propanol
    • (R)-1-m-tolyl-propan-1-ol
    • DTXSID601291086
    • 112777-68-1
    • (I+/-R)-I+/--Ethyl-3-methylbenzenemethanol
    • AKOS017515215
    • (1R)-1-(3-methylphenyl)propan-1-ol
    • Inchi: 1S/C10H14O/c1-3-10(11)9-6-4-5-8(2)7-9/h4-7,10-11H,3H2,1-2H3/t10-/m1/s1
    • InChI Key: YMFDHKOYLATDND-SNVBAGLBSA-N
    • SMILES: O[C@H](CC)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 150.10452
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd